Cas no 1805039-06-8 (2-(Chloromethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Chloromethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine
• CAS No: 1805039-06-8
• MF: C₈H₅ClF₅N
• MW: 245.577018499374
• CID: 4848930
• Update Time: 2025-07-18

2-(Chloromethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5ClF5N/c9-3-5-1-4(8(12,13)14)2-6(15-5)7(10)11/h1-2,7H,3H2
• InChI Key： QJDCFPIBMGHNCK-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)(F)F)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine

Recent Advances in the Application of 2-(Chloromethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS: 1805039-06-8) in Chemical Biology and Pharmaceutical Research

The fluorinated pyridine derivative 2-(Chloromethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS: 1805039-06-8) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This compound's unique trifluoromethyl and difluoromethyl substitutions, combined with its reactive chloromethyl group, make it particularly valuable for the development of novel bioactive molecules and pharmaceutical intermediates. Recent studies have demonstrated its utility in various applications ranging from drug discovery to agrochemical development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1805039-06-8 as a key intermediate in the synthesis of novel kinase inhibitors. The compound's ability to serve as a versatile building block allowed for efficient derivatization, leading to the development of compounds with improved target selectivity and pharmacokinetic properties. The electron-withdrawing nature of the trifluoromethyl group was found to significantly influence the binding affinity of the resulting inhibitors to their protein targets.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters, where 2-(Chloromethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine was employed as a precursor for the development of PET (positron emission tomography) radiotracers. The chloromethyl group facilitated efficient radiolabeling with fluorine-18, while the fluorinated pyridine core provided optimal blood-brain barrier penetration properties. This represents an important advancement in neuroimaging techniques for studying neurological disorders.

The compound has also shown promise in agrochemical applications. A 2024 study in Pest Management Science demonstrated its effectiveness as an intermediate in the synthesis of novel fungicides. The unique electronic properties imparted by the fluorine substitutions were found to enhance the stability and bioavailability of the resulting agrochemicals, while maintaining favorable environmental profiles.

From a synthetic chemistry perspective, recent methodological developments have improved the accessibility of 1805039-06-8. A 2023 publication in Organic Process Research & Development described an optimized large-scale synthesis route that significantly improved yield and reduced production costs. This advancement is particularly important given the growing demand for fluorinated building blocks in pharmaceutical development.

Ongoing research continues to explore the potential of 2-(Chloromethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine in various therapeutic areas. Current investigations include its application in the development of antiviral agents, particularly against RNA viruses, where the fluorine substitutions appear to enhance binding to viral polymerase targets. The compound's versatility and the growing understanding of its structure-activity relationships suggest it will remain an important tool in chemical biology and drug discovery efforts in the coming years.